Cas no 1129-52-8 (1,3,5-Trioxane,2,4,6-tris(chloromethyl)-)

• Product Name: 1,3,5-Trioxane,2,4,6-tris(chloromethyl)-
• CAS No: 1129-52-8
• MF: C₆H₉Cl₃O₃
• MW: 235.492859601974
• CID: 146683
• PubChem ID: 70794
• Update Time: 2025-04-19

1,3,5-Trioxane,2,4,6-tris(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Trioxane,2,4,6-tris(chloromethyl)-
• 2,4,6-TRIS(CHLOROMETHYL)-1,3,5-TRIOXANE
• 2,3-DIMETHYL-2'-PIPERIDINOMETHYL BENZOPHENONE
• 2,4,6-Tris(chloromethyl)-s-trioxane
• 2,4,6-tris(chloromethyl)trioxane
• 2,4,6-Tris-chlormethyl-[1,3,5]trioxan
• 2,4,6-Tris-chlormethyl-1,3,5-trioxan,Chloracetaldehyd-Trimer
• 2,4,6-tris-chloromethyl-[1,3,5]trioxane
• Acetaldehyde,chloro-,trimer
• Chloracetaldehyd-trimer
• Chloroacetaldehyde trimer
• EINECS 214-450-2
• Trimeres Chlor-acetaldehyd
• NSC146373
• 1129-52-8
• NS00023669
• SCHEMBL3747618
• 1,5-Trioxane, 2,4,6-tris(chloromethyl)-
• NSC 146373
• Acetaldehyde, chloro-, trimer
• UNII-KV5042R39T
• NSC-146373
• DTXSID30150204
• 1,3,5-Trioxane, 2,4,6-tris(chloromethyl)-
• s-Trioxane, 2,4,6-tris(chloromethyl)-
• KV5042R39T
• Trichloroparaldehyde
• s-Trioxane,4,6-tris(chloromethyl)-
• Q27282452

• Inchi： 1S/C6H9Cl3O3/c7-1-4-10-5(2-8)12-6(3-9)11-4/h4-6H,1-3H2
• InChI Key： DZPKGHCUNRKJJO-UHFFFAOYSA-N
• SMILES： ClCC1OC(CCl)OC(CCl)O1

Computed Properties

• Exact Mass: 233.96200
• Monoisotopic Mass: 233.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Density: 1.33
• Boiling Point: 302.3°Cat760mmHg
• Flash Point: 122.7°C
• Refractive Index: 1.447
• PSA: 27.69000
• LogP: 1.74450